Cas no 2137598-25-3 (tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate)

• Product Name: tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate
• CAS No: 2137598-25-3
• MF: C₁₁H₁₉ClO₂
• MW: 218.720362901688
• CID: 4639915
• Update Time: 2025-10-21

tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2-chloroethyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C11H19ClO2/c1-10(2,3)14-9(13)11(7-8-12)5-4-6-11/h4-8H2,1-3H3
• InChI Key： UEZNCSNRHPZLPT-UHFFFAOYSA-N
• SMILES： C1(CCCl)(C(OC(C)(C)C)=O)CCC1

Additional information on tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate

Professional Introduction to Tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate (CAS No. 2137598-25-3)

Tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate, with the CAS number 2137598-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a cyclobutane core substituted with a tert-butyl group and a 1-(2-chloroethyl) moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate contributes to its versatility in medicinal chemistry. The presence of the tert-butyl group enhances the stability of the molecule, making it more suitable for further functionalization, while the 1-(2-chloroethyl) side chain provides a reactive site for nucleophilic substitution reactions. These characteristics have positioned this compound as a key building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with cancer and inflammation. The cyclobutane ring in tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate has been shown to improve oral bioavailability and metabolic stability, which are critical factors for drug efficacy. Furthermore, the chloroethyl group can be readily transformed into other functional groups, such as hydroxyl or amine moieties, allowing for the synthesis of a wide range of derivatives.

One of the most promising applications of this compound is in the field of oncology. Researchers have utilized derivatives of cyclobutane-based molecules to develop inhibitors targeting specific kinases involved in tumor growth and progression. The tert-butyl group helps to shield the molecule from rapid degradation by enzymes, ensuring prolonged circulation and increased therapeutic window. Additionally, the 1-(2-chloroethyl) moiety can be modified to enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery.

The synthesis of tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclobutane ring is typically achieved through cyclization reactions, while the tert-butyl and 1-(2-chloroethyl) groups are incorporated via nucleophilic substitution or other coupling techniques. Advanced synthetic methodologies, such as transition metal-catalyzed reactions, have been employed to optimize yield and purity.

The pharmacological profile of derivatives derived from tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate has been extensively studied in preclinical models. These studies have revealed potential applications in treating neurological disorders, where the ability to cross the blood-brain barrier is crucial. The stability provided by the cyclobutane ring ensures that the compound remains intact during transit through biological membranes, enhancing its bioavailability.

In conclusion, tert-butyl 1-(2-chloroethyl)cyclobutane-1-carboxylate (CAS No. 2137598-25-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in oncology and neurological disorders highlight its importance as a lead compound for further drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.